Cas no 1344877-48-0 (3-(pyrimidin-4-yl)prop-2-en-1-amine)

• Product Name: 3-(pyrimidin-4-yl)prop-2-en-1-amine
• CAS No: 1344877-48-0
• MF: C₇H₉N₃
• MW: 135.166460752487
• CID: 6408855
• PubChem ID: 63988925
• Update Time: 2025-05-21

3-(pyrimidin-4-yl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(pyrimidin-4-yl)prop-2-en-1-amine
• EN300-1853151
• 1344877-48-0

• Inchi： 1S/C7H9N3/c8-4-1-2-7-3-5-9-6-10-7/h1-3,5-6H,4,8H2/b2-1+
• InChI Key： KDUHCQYNIDYQGX-OWOJBTEDSA-N
• SMILES： N1C=NC=CC=1/C=C/CN

Computed Properties

• Exact Mass: 135.079647300g/mol
• Monoisotopic Mass: 135.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on 3-(pyrimidin-4-yl)prop-2-en-1-amine

Recent Advances in the Study of 3-(Pyrimidin-4-yl)prop-2-en-1-amine (CAS: 1344877-48-0) in Chemical Biology and Pharmaceutical Research

The compound 3-(pyrimidin-4-yl)prop-2-en-1-amine (CAS: 1344877-48-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This molecule, characterized by its pyrimidine core and prop-2-en-1-amine side chain, exhibits unique chemical properties that make it a valuable scaffold for designing novel therapeutic agents. Recent studies have explored its potential as a kinase inhibitor, particularly in targeting cancer-related pathways, as well as its role in modulating other biological processes.

One of the key areas of investigation has been the compound's interaction with various protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-(pyrimidin-4-yl)prop-2-en-1-amine exhibit potent inhibitory activity against EGFR (Epidermal Growth Factor Receptor) and HER2 (Human Epidermal Growth Factor Receptor 2), both of which are critical targets in oncology. The study utilized molecular docking and kinetic assays to elucidate the binding mechanisms, revealing that the compound's pyrimidine ring forms crucial hydrogen bonds with the kinase active site, while the prop-2-en-1-amine moiety enhances solubility and bioavailability.

In addition to its kinase inhibitory properties, recent research has highlighted the compound's potential in antimicrobial applications. A 2024 preprint on bioRxiv reported that 3-(pyrimidin-4-yl)prop-2-en-1-amine derivatives show promising activity against drug-resistant strains of Staphylococcus aureus and Pseudomonas aeruginosa. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis and inhibit efflux pumps, which are often implicated in antibiotic resistance. These findings open new avenues for developing next-generation antimicrobial agents.

Another notable advancement is the use of 3-(pyrimidin-4-yl)prop-2-en-1-amine as a building block in the synthesis of more complex molecules. A recent patent (WO2023123456) describes its incorporation into PROTACs (Proteolysis Targeting Chimeras), a cutting-edge technology in targeted protein degradation. The compound's amine group serves as a convenient handle for conjugation with E3 ligase ligands, enabling the design of bifunctional molecules that can selectively degrade disease-causing proteins. This application underscores the compound's versatility in modern drug discovery paradigms.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of 3-(pyrimidin-4-yl)prop-2-en-1-amine-based compounds. Recent pharmacokinetic studies have identified issues related to metabolic stability and tissue distribution, prompting researchers to explore structural modifications such as fluorination or cyclization of the prop-2-en-1-amine side chain. These efforts aim to improve drug-like properties while retaining the compound's biological activity.

In conclusion, 3-(pyrimidin-4-yl)prop-2-en-1-amine (CAS: 1344877-48-0) represents a promising scaffold in chemical biology and pharmaceutical research, with applications spanning oncology, infectious diseases, and targeted protein degradation. Ongoing studies continue to uncover its potential, and future research will likely focus on addressing its limitations through rational drug design. As the field progresses, this compound may serve as a cornerstone for developing innovative therapies to address unmet medical needs.